Cas no 92908-40-2 (9-Octadecenoic acid (Z)-, ester with 1,2,3-propanetriol undecanoate)
92908-40-2 structure
Product Name:9-Octadecenoic acid (Z)-, ester with 1,2,3-propanetriol undecanoate
CAS No:92908-40-2
MF:C32H60O5
MW:524.815811157227
CID:999120
Update Time:2023-08-03
9-Octadecenoic acid (Z)-, ester with 1,2,3-propanetriol undecanoate Chemical and Physical Properties
Names and Identifiers
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- 9-octadecenoic acid (z)-, ester with 1,2,3-propanetriol undecanoate
- (2-hydroxy-3-undecanoyloxypropyl) (Z)-octadec-9-enoate
- 9-Octadecenoic acid (Z)-, ester with 1,2,3-propanetriol undecanoate
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- Inchi: 1S/C32H60O5/c1-3-5-7-9-11-13-14-15-16-17-18-19-21-23-25-27-32(35)37-29-30(33)28-36-31(34)26-24-22-20-12-10-8-6-4-2/h15-16,30,33H,3-14,17-29H2,1-2H3/b16-15-
- InChI Key: QTHZDEIKSKHVTL-NXVVXOECSA-N
- SMILES: O(CC(COC(CCCCCCC/C=C\CCCCCCCC)=O)O)C(CCCCCCCCCC)=O
Computed Properties
- Exact Mass: 524.444
- Monoisotopic Mass: 524.444
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 37
- Rotatable Bond Count: 30
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.8
9-Octadecenoic acid (Z)-, ester with 1,2,3-propanetriol undecanoate Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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